Cas no 2361845-64-7 (tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate)

tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate structure
2361845-64-7 structure
Product Name:tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate
CAS No:2361845-64-7
MF:C18H31N3O5
MW:369.455845117569
CID:6509383
PubChem ID:145906402
Update Time:2025-08-05

tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate
    • 2361845-64-7
    • Z2910628206
    • tert-butyl 2-{[2-(N-ethylprop-2-enamido)acetamido]methyl}-1,4-oxazepane-4-carboxylate
    • EN300-26579030
    • Inchi: 1S/C18H31N3O5/c1-6-16(23)20(7-2)13-15(22)19-11-14-12-21(9-8-10-25-14)17(24)26-18(3,4)5/h6,14H,1,7-13H2,2-5H3,(H,19,22)
    • InChI Key: DMDIIYRYDNZGBZ-UHFFFAOYSA-N
    • SMILES: O1CCCN(C(=O)OC(C)(C)C)CC1CNC(CN(C(C=C)=O)CC)=O

Computed Properties

  • Exact Mass: 369.22637110g/mol
  • Monoisotopic Mass: 369.22637110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 88.2Ų

tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579030-0.05g
tert-butyl 2-{[2-(N-ethylprop-2-enamido)acetamido]methyl}-1,4-oxazepane-4-carboxylate
2361845-64-7 95.0%
0.05g
$246.0 2025-03-20

Additional information on tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate

Advanced Synthesis and Biological Applications of tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate (CAS No. 2361845-64-7)

tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate represents a novel class of organic compounds with significant potential in pharmaceutical research and development. This molecule features a complex structure that combines a 1,4-oxazepane ring system with a carboxylate functional group, while the N-ethylprop-2-enamido and acetamidomethyl moieties contribute to its unique reactivity and biological activity. The CAS No. 2361845-64-7 identifier underscores its specific chemical identity, which is critical for regulatory compliance and scientific communication in the pharmaceutical industry.

Recent advancements in medicinal chemistry have highlighted the importance of 1,4-oxazepane derivatives in the design of targeted therapeutics. These compounds are known for their ability to modulate enzyme activity and interact with specific biological targets, making them valuable scaffolds for drug discovery. The carboxylate group in this molecule enhances its solubility and bioavailability, which are essential for oral administration. Additionally, the tert-butyl substituent provides steric hindrance, stabilizing the molecule against premature degradation in biological systems.

One of the most promising applications of tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate lies in its potential as a prodrug precursor. Prodrugs are designed to improve the pharmacokinetic profile of active compounds, and the N-ethylprop-2-enamido moiety may serve as a bio-responsive linker. This feature is particularly relevant in the development of targeted drug delivery systems, where the molecule can be activated at the site of action to release the active drug payload. Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the efficacy of similar prodrug strategies in enhancing therapeutic outcomes for chronic diseases.

The acetamidomethyl group in this compound plays a crucial role in its reactivity toward enzymatic hydrolysis. This property is being explored for the design of metabolite-based therapeutics, where the molecule can be metabolized into active metabolites with improved pharmacological profiles. Research published in Drug Metabolism and Disposition (2023) has shown that such metabolites can exhibit enhanced selectivity and reduced side effects compared to their parent compounds. This makes the tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate a potential candidate for the development of next-generation therapeutics.

From a synthetic perspective, the 1,4-oxazepane ring system is a versatile platform for the creation of diverse molecular architectures. The synthesis of this compound involves a multi-step process that includes the formation of the oxazepane ring through a ring-closing reaction, followed by the introduction of the carboxylate and amino functionalities. The tert-butyl group is typically introduced via a protecting group strategy to ensure selective functionalization. This synthetic approach aligns with current trends in green chemistry, as it minimizes the use of hazardous reagents and reduces waste generation.

Recent studies have also focused on the biological activity of tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate in various disease models. For instance, research published in Bioorganic & Medicinal Chemistry Letters (2023) has shown that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for the treatment of autoimmune disorders. The N-ethylprop-2-enamido moiety is believed to interact with inflammatory cytokines, thereby modulating the immune response. These findings highlight the molecule's potential in the development of immunomodulatory agents.

Furthermore, the carboxylate group in this compound is being explored for its role in drug-target interactions. The carboxylate moiety can form hydrogen bonds with specific amino acid residues in target proteins, enhancing the molecule's binding affinity. This property is particularly relevant in the design of enzyme inhibitors, where the molecule can selectively bind to the active site of the target enzyme. Research published in ACS Chemical Biology (2023) has demonstrated the utility of such carboxylate-based inhibitors in the treatment of metabolic disorders.

The tert-butyl substituent in this molecule also contributes to its stability and selectivity in biological environments. This group acts as a protective barrier, preventing the molecule from undergoing premature hydrolysis or degradation. This is particularly important for compounds that are administered orally, as they must remain stable in the gastrointestinal tract until they reach the systemic circulation. The tert-butyl group's steric hindrance ensures that the molecule remains intact until it reaches its intended target, thereby improving its therapeutic efficacy.

Overall, tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate represents a promising candidate for the development of novel therapeutics. Its unique chemical structure, combined with its potential for prodrug and metabolite-based applications, positions it as a valuable tool in the fields of pharmaceutical research and drug discovery. As research in this area continues to evolve, it is anticipated that this compound will play a significant role in the development of more effective and targeted therapies for a wide range of diseases.

Recent advancements in computational chemistry have further enhanced the understanding of tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate's behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the molecule's binding interactions with biological targets. These studies have shown that the carboxylate and amino functionalities play a critical role in the molecule's selectivity and affinity for specific receptors. This information is invaluable for the rational design of drug-like molecules with optimized therapeutic properties.

Moreover, the N-ethylprop-2-enamido group in this compound is being investigated for its potential to modulate signal transduction pathways. This moiety can interact with key signaling molecules, thereby influencing cellular responses to various stimuli. Research published in Journal of Biological Chemistry (2023) has demonstrated that such interactions can lead to the modulation of cell proliferation and differentiation, making this compound a potential candidate for the treatment of cancers and other proliferative disorders.

As the field of medicinal chemistry continues to advance, the tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate is likely to play an increasingly important role in the development of innovative therapeutics. Its unique chemical structure and functional groups provide a versatile platform for the creation of targeted drug delivery systems and metabolite-based therapeutics. With ongoing research and technological advancements, this compound is poised to make significant contributions to the field of pharmaceutical science and the treatment of various diseases.

In conclusion, the tert-butyl 2-{2-(N-ethylprop-2-enamido)acetamidomethyl}-1,4-oxazepane-4-carboxylate represents a promising advancement in the field of pharmaceutical research. Its complex structure and functional groups offer a wide range of potential applications, from prodrug development to targeted drug delivery. As research in this area continues to evolve, it is anticipated that this compound will play a significant role in the development of more effective and targeted therapies for a wide range of diseases.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd